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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B15588227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for

the handling of VPC-18005. Adherence to these procedures is critical to ensure a safe

laboratory environment and the integrity of your research.

Quantitative Data Summary
The following table summarizes the key quantitative data for VPC-18005.
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Property Value Source

Molecular Formula C₁₅H₁₇N₃O₃S MedchemExpress[1]

Molecular Weight 319.38 g/mol MedchemExpress[1]

Appearance White to off-white solid MedchemExpress[1]

Purity
>98% (HPLC), 99.80%

(LCMS)

Probechem,

MedchemExpress[1]

Solubility 10 mM in DMSO Probechem

IC₅₀ (PNT1B-ERG cells) 3 µM MedchemExpress[2]

IC₅₀ (VCaP cells) 6 µM MedchemExpress[2]

Storage (Solid)
-20°C for 12 months, 4°C for 6

months
Probechem

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month (protect from light)

MedchemExpress,

Probechem[1][2]

Personal Protective Equipment (PPE)
While VPC-18005 is not classified as a hazardous substance, standard laboratory precautions

are mandatory. The following PPE must be worn at all times when handling the compound.

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat. For procedures with a risk of splashing,

impervious clothing should be considered.

Respiratory Protection: A suitable respirator should be used when handling the powder form

to avoid dust and aerosol formation, especially in areas without adequate exhaust

ventilation.
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VPC-18005 Handling: PPE Workflow
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VPC-18005 Handling: PPE Workflow

Operational Plan: Handling and Storage
Handling

Ventilation: Use VPC-18005 only in areas with appropriate exhaust ventilation.

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols.

Contact Avoidance: Avoid inhalation and contact with eyes and skin.

Storage
Container: Keep the container tightly sealed.

Environment: Store in a cool, well-ventilated area.
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Light and Heat: Keep away from direct sunlight and sources of ignition.

Temperature:

Solid Powder: -20°C for up to 12 months or 4°C for up to 6 months.

In Solvent: -80°C for up to 6 months or -20°C for up to 1 month. Protect from light.[1][2]

Emergency Procedures: First Aid
Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with

fingers to ensure adequate flushing. Remove any contact lenses. Promptly call a physician.

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and call a physician.

Inhalation: Immediately relocate the individual to fresh air. If breathing is difficult, provide

cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation.

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.

Disposal Plan
Dispose of unused VPC-18005 and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Consult your institution's

environmental health and safety office for specific guidance.

Experimental Protocol: In Vitro Cell Migration Assay
The following is a representative protocol for a transwell cell migration assay using VPC-18005,

based on its documented use in inhibiting migration of prostate cancer cell lines.[2]

Principle
This assay measures the ability of cells to migrate through a porous membrane towards a

chemoattractant. VPC-18005 is expected to inhibit this migration in ERG-overexpressing cells.

Materials
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PNT1B-ERG or VCaP cells

24-well transwell inserts (8 µm pore size)

Cell culture medium (e.g., DMEM) with and without fetal bovine serum (FBS)

VPC-18005 stock solution (10 mM in DMSO)

Trypsin-EDTA

Phosphate-buffered saline (PBS)

Crystal violet staining solution

Cotton swabs

Procedure
Cell Preparation:

Culture PNT1B-ERG or VCaP cells to 70-80% confluency.

Serum-starve the cells for 24 hours prior to the assay by replacing the growth medium with

serum-free medium.

On the day of the assay, detach the cells using Trypsin-EDTA, wash with PBS, and

resuspend in serum-free medium.

Assay Setup:

Add 600 µL of medium containing 10% FBS (chemoattractant) to the lower wells of a 24-

well plate.

Add 100 µL of the cell suspension to the upper chamber of the transwell inserts.

Add VPC-18005 to the upper chamber at the desired final concentration (e.g., 5 µM).

Include a DMSO vehicle control.

Incubation:
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Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours.

Quantification:

After incubation, carefully remove the non-migrated cells from the upper surface of the

membrane with a cotton swab.

Fix the migrated cells on the lower surface of the membrane with 70% ethanol for 10

minutes.

Stain the migrated cells with 0.2% crystal violet for 5-10 minutes.

Gently wash the inserts with water.

Elute the stain and quantify the absorbance using a plate reader, or count the stained cells

under a microscope.
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Transwell Cell Migration Assay Workflow with VPC-18005
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Transwell Cell Migration Assay Workflow with VPC-18005
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Mechanism of Action: Signaling Pathway
VPC-18005 functions as an antagonist to the ETS-related gene (ERG) transcription factor. It

directly interacts with the ERG-ETS domain, which is responsible for binding to DNA. This

interaction sterically hinders the binding of ERG to its target DNA sequences, thereby inhibiting

ERG-induced gene transcription. This mechanism is particularly relevant in prostate cancers

where aberrant ERG expression is common.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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